Cas no 5213-47-8 (4,5-dimethyl-2-nitro-1H-imidazole)

• Product Name: 4,5-dimethyl-2-nitro-1H-imidazole
• CAS No: 5213-47-8
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 1575870
• PubChem ID: 199884
• Update Time: 2025-04-23

4,5-dimethyl-2-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-nitro-1H-imidazole
• 1H-Imidazole, 4,5-dimethyl-2-nitro-
• 4,5-Dimethyl-2-nitroimidazole
• dimethyl nitroimidazole
• Imidazole, 4,5-dimethyl-2-nitro-
• DTXSID50200134
• 5213-47-8
• BRN 0608229

• Inchi： 1S/C5H7N3O2/c1-3-4(2)7-5(6-3)8(9)10/h1-2H3,(H,6,7)
• InChI Key： UQVVCXIRILGGCV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=NC(C)=C(C)N1)=O

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.3818 (rough estimate)
• Boiling Point: 258.15°C (rough estimate)
• Refractive Index: 1.6190 (estimate)
• PSA: 71.82

Additional information on 4,5-dimethyl-2-nitro-1H-imidazole

4,5-Dimethyl-2-Nitro-1H-Imidazole (CAS No. 5213-47-8): A Comprehensive Overview

The compound 4,5-dimethyl-2-nitro-1H-imidazole, identified by the CAS registry number 5213-47-8, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of methyl groups at positions 4 and 5, along with a nitro group at position 2, imparts unique chemical properties to this molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 4,5-dimethyl-2-nitro-1H-imidazole as a precursor for advanced materials. For instance, researchers have explored its role in the synthesis of high-performance polymers and functional materials. The nitro group in the molecule acts as an electron-withdrawing substituent, which enhances the reactivity of the imidazole ring. This property is particularly useful in designing materials with tailored electronic properties for applications in electronics and optoelectronics.

In addition to its role in materials science, 4,5-dimethyl-2-nitro-1H-imidazole has been studied for its potential in catalysis. The compound's ability to coordinate with metal ions makes it a promising candidate for heterogeneous catalysts in organic synthesis. Recent experiments have demonstrated its effectiveness in facilitating various organic transformations, including oxidation and cycloaddition reactions. These findings underscore its versatility as a building block in chemical synthesis.

The synthesis of 4,5-dimethyl-2-nitro-1H-imidazole typically involves multi-step processes that combine nucleophilic substitution and aromatic substitution reactions. Researchers have optimized these processes to achieve higher yields and better purity levels. For example, one efficient method involves the reaction of 4,5-dimethylimidazole with nitration agents under controlled conditions to introduce the nitro group at position 2.

The physical properties of 4,5-dimethyl-2-nitro-1H-imidazole are well-documented. It is a crystalline solid with a melting point of approximately 180°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands due to the conjugated aromatic system, which is further influenced by the electron-withdrawing nitro group.

In terms of safety considerations, while handling 4,5-dimethyl-2-nitro-1H-imidazole, it is important to adhere to standard laboratory practices to minimize exposure risks. The compound should be stored in a cool, dry place away from light to prevent degradation.

The growing interest in 4,5-dimethyl-2-nitro-1H-imidazole can be attributed to its unique combination of structural features and chemical reactivity. As research continues to uncover new applications and properties of this compound, it is expected to play an increasingly important role in advancing materials science and chemical synthesis.